Cas no 2007920-91-2 (7-Morpholinothieno[3,2-b]pyridine-3,6-dicarboxylic acid hydrochloride)

• Product Name: 7-Morpholinothieno[3,2-b]pyridine-3,6-dicarboxylic acid hydrochloride
• CAS No: 2007920-91-2
• MF: C₁₃H₁₃ClN₂O₅S
• MW: 344.770721197128
• MDL: MFCD30471964
• CID: 4633536
• Update Time: 2025-05-28

7-Morpholinothieno[3,2-b]pyridine-3,6-dicarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Morpholinothieno[3,2-b]pyridine-3,6-dicarboxylic acid HCl
• 7-Morpholinothieno[3,2-b]pyridine-3,6-dicarboxylic acid hydrochloride
• Thieno[3,2-b]pyridine-3,6-dicarboxylic acid, 7-(4-morpholinyl)-, hydrochloride (1:1)
• W12749
• 7-morpholin-4-ylthieno[3,2-b]pyridine-3,6-dicarboxylic acid;hydrochloride
• 7-(morpholin-4-yl)thieno[3,2-b]pyridine-3,6-dicarboxylic acid hydrochloride

• MDL： MFCD30471964
• Inchi： 1S/C13H12N2O5S.ClH/c16-12(17)7-5-14-9-8(13(18)19)6-21-11(9)10(7)15-1-3-20-4-2-15;/h5-6H,1-4H2,(H,16,17)(H,18,19);1H
• InChI Key： IJAFKDYSSFGYSA-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C(=O)O)C2C1=C(C(C(=O)O)=CN=2)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 429
• Topological Polar Surface Area: 128

Additional information on 7-Morpholinothieno[3,2-b]pyridine-3,6-dicarboxylic acid hydrochloride

Comprehensive Overview of 7-Morpholinothieno[3,2-b]pyridine-3,6-dicarboxylic acid hydrochloride (CAS No. 2007920-91-2)

7-Morpholinothieno[3,2-b]pyridine-3,6-dicarboxylic acid hydrochloride (CAS No. 2007920-91-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thienopyridine class, which is known for its diverse biological activities and applications in drug discovery. The presence of both morpholine and dicarboxylic acid functional groups enhances its potential as a building block for designing novel therapeutic agents. Researchers are particularly interested in its role as a kinase inhibitor scaffold, given the growing demand for targeted cancer therapies and precision medicine.

In recent years, the search for small molecule inhibitors has intensified, driven by advancements in structure-activity relationship (SAR) studies. 7-Morpholinothieno[3,2-b]pyridine-3,6-dicarboxylic acid hydrochloride has emerged as a promising candidate due to its unique molecular architecture. Its thienopyridine core provides a rigid framework that can be modified to optimize binding affinity and selectivity. This aligns with the current trend of fragment-based drug design (FBDD), where researchers focus on optimizing smaller molecular fragments to improve drug-like properties.

The compound's hydrochloride salt form improves its solubility and stability, making it more suitable for in vitro and in vivo studies. This is particularly relevant for researchers investigating drug delivery systems and bioavailability enhancement. Additionally, the morpholine moiety is a common feature in many FDA-approved drugs, underscoring its importance in medicinal chemistry. As the pharmaceutical industry shifts toward personalized medicine, compounds like 7-Morpholinothieno[3,2-b]pyridine-3,6-dicarboxylic acid hydrochloride are being explored for their potential in targeted therapy applications.

From a synthetic chemistry perspective, the preparation of 7-Morpholinothieno[3,2-b]pyridine-3,6-dicarboxylic acid hydrochloride involves multi-step organic transformations, including cyclization reactions and functional group interconversions. These processes are often optimized for yield and purity to meet the stringent requirements of high-throughput screening (HTS) platforms. The compound's CAS No. 2007920-91-2 serves as a unique identifier in chemical databases, facilitating its retrieval for cheminformatics and computational chemistry studies.

Beyond its pharmaceutical applications, 7-Morpholinothieno[3,2-b]pyridine-3,6-dicarboxylic acid hydrochloride is also of interest in material science. Its conjugated system and electron-rich heterocycles make it a potential candidate for organic electronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. This interdisciplinary relevance highlights the compound's versatility and broadens its appeal across multiple research domains.

In conclusion, 7-Morpholinothieno[3,2-b]pyridine-3,6-dicarboxylic acid hydrochloride (CAS No. 2007920-91-2) represents a valuable tool for researchers exploring drug discovery, medicinal chemistry, and advanced materials. Its structural features and functional groups align with current scientific trends, making it a subject of ongoing investigation. As the demand for innovative therapeutics and functional materials grows, this compound is poised to play a pivotal role in future breakthroughs.